![molecular formula C14H11NO4 B1267599 1-[4-(4-Nitrophenoxy)phenyl]ethanone CAS No. 75919-92-5](/img/structure/B1267599.png)
1-[4-(4-Nitrophenoxy)phenyl]ethanone
Overview
Description
1-(4-(4-Nitrophenoxy)phenyl)ethanone, also known as 4-nitrophenyl ethyl ketone (4-NPEK), is a synthetic organic compound with a wide range of applications in the field of scientific research. It is a highly versatile compound, with a wide range of properties, including solubility, stability, and reactivity.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Synthesis in Antimicrobial Studies : The compound 1-[4-(4-Nitrophenoxy)phenyl]ethanone has been utilized in the synthesis of various antimicrobial agents. For instance, Patel, Nimavat, Vyas, and Patel (2011) detailed the synthesis of chalcone derivatives using this compound, which demonstrated antimicrobial activity against species like Bacillus subtillis and Staphylococcus aureus (Patel, Nimavat, Vyas, & Patel, 2011). Similarly, in 2012, Patel and Patel synthesized novel chalcone derivatives with antimicrobial properties using this compound (Patel & Patel, 2012).
Anti-inflammatory Activity
- Anti-inflammatory Applications : Singh, Dowarah, Tewari, and Geiger (2020) reported the use of a derivative of this compound in the study of anti-inflammatory activities in rats. Their research indicated that certain derivatives exhibited significant anti-inflammatory properties (Singh, Dowarah, Tewari, & Geiger, 2020).
Radical Scavenging Activity
- Radical Scavenging Investigations : Al‐Sehemi and Irfan (2017) explored the role of this compound in radical scavenging activity. Their study utilized density functional theory to understand the molecular properties related to radical scavenging (Al‐Sehemi & Irfan, 2017).
Chemical Synthesis and Structural Analysis
- Chemical Synthesis and Structure Elucidation : The compound has been used in the synthesis of various chemical structures. For instance, Dave, Patel, Nimavat, Vyas, and Patel (2013) utilized it in the synthesis of dihydropyrimidinone derivatives, with structural elucidation based on NMR and elemental analysis (Dave, Patel, Nimavat, Vyas, & Patel, 2013).
DNA Repair Inhibition in Cancer Treatment
- Cancer Research : Kashishian, Douangpanya, Clark, Schlachter, Eary, Schiro, Huang, Burgess, Kesicki, and Halbrook (2003) reported the use of a related compound, 1-(2-hydroxy-4-morpholin-4-yl-phenyl)-ethanone, as a DNA-dependent protein kinase inhibitor, highlighting its potential in cancer treatment (Kashishian et al., 2003).
properties
IUPAC Name |
1-[4-(4-nitrophenoxy)phenyl]ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO4/c1-10(16)11-2-6-13(7-3-11)19-14-8-4-12(5-9-14)15(17)18/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRWXEFXORSDYQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40966656 | |
Record name | 1-[4-(4-Nitrophenoxy)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40966656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75919-92-5, 5228-16-0 | |
Record name | 75919-92-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43064 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-[4-(4-Nitrophenoxy)phenyl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40966656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 75919-92-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.